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Compound of Interest

Compound Name: Inotodiol

Cat. No.: B1671956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of inotodiol, a key bioactive triterpenoid found in

Inonotus obliquus (Chaga mushroom), based on its host species. The content, extraction, and

biological activities of inotodiol can vary significantly depending on the tree from which the

fungus is harvested. This analysis is supported by experimental data from peer-reviewed

scientific literature to aid in research and development.

Inotodiol Content: A Host-Dependent Variable
The concentration of inotodiol in Inonotus obliquus is significantly influenced by the host tree.

Birch (Betula spp.) is the most common host, but I. obliquus can also be found on alder (Alnus

spp.) and other hardwoods. Recent studies have focused on quantifying and comparing the

inotodiol content from these different hosts.

A comparative study on I. obliquus conks growing on Alnus incana and Betula pendula

revealed that the inotodiol content was quite similar between the two, with ranges of 7455–

8961 µg/g and 7881–9057 µg/g, respectively[1][2]. However, another study analyzing mycelial

cultures isolated from pseudosclerotia grown on Betula pendula, Alnus glutinosa, and Carpinus

betulus reported only trace amounts of inotodiol in all tested samples, suggesting that the

production of this compound may be more significant in the wild-growing conks rather than in

lab-grown mycelia[3][4].
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The table below summarizes the quantitative data on inotodiol content from different host

species as reported in the literature.

Host Species
Inotodiol Content (µg/g of
Dry Matter)

Reference

Alnus incana 7455 - 8961 [1][2]

Betula pendula 7881 - 9057 [1][2]

Alnus glutinosa 6300 [2]

Betula pendula (from Finland) 15223 [2]

Wild Chaga Canker

(unspecified host)
1900 (0.19% w/w) [5][6]

Mycelial cultures from Betula

pendula, Alnus glutinosa,

Carpinus betulus

Trace amounts [3][4]

Biological Activities of Inotodiol
Inotodiol exhibits a wide range of biological activities, making it a compound of significant

interest for pharmaceutical research. These activities include anti-inflammatory, anticancer, and

immunomodulatory effects. While the direct impact of the host species on the specific biological

potency of the isolated inotodiol is not extensively studied in a comparative manner, the

general bioactivities of inotodiol from I. obliquus are well-documented.

Anti-Inflammatory Properties: Inotodiol has demonstrated anti-inflammatory effects. Studies

have shown its potential in modulating inflammatory responses, which is a key area of

investigation for its therapeutic applications[7].

Anticancer Activity: Inotodiol has shown antiproliferative properties in various cancer cell lines.

For instance, it has been effective against human lung adenocarcinoma cells (A549) and HeLa

cells[8]. The anticancer effects are a primary focus of inotodiol research[9].

Immunomodulatory Effects: Inotodiol can induce atypical maturation in dendritic cells (DCs),

which are crucial for initiating adaptive immune responses[10][11]. It increases the expression
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of maturation markers on DCs without stimulating the production of inflammatory cytokines,

suggesting a unique mechanism of immune modulation[10][11].

Experimental Protocols
The following sections detail the methodologies used for the extraction, purification, and

analysis of inotodiol from Inonotus obliquus.

Extraction of Inotodiol
A common method for extracting inotodiol from dried and ground I. obliquus involves solvent

extraction.

Sample Preparation: Air-dried sclerotia of the Chaga mushroom are ground into a

powder[10].

Extraction: The powdered mushroom is extracted with ethanol at room temperature for an

extended period (e.g., 20 hours)[10]. The resulting ethanolic extract is then concentrated

under reduced pressure to yield a solid residue[10]. Supercritical CO2 extraction has also

been explored as an alternative, environmentally friendly method[12].

Purification of Inotodiol
The crude extract containing inotodiol is further purified using chromatographic techniques.

Column Chromatography: The concentrated extract is subjected to column chromatography

on silica gel[10]. A mobile phase system, such as hexane/ethyl acetate, is used to separate

the different components[10].

High-Performance Liquid Chromatography (HPLC): For higher purity, the fractions containing

inotodiol are further purified by HPLC, often using a normal-phase column with a mobile

phase like hexane/ethyl acetate[10]. Reverse-phase chromatography is also used for

separation[13]. High-speed counter-current chromatography (HSCCC) has also been

effectively used for the rapid isolation and purification of inotodiol[14].

Quantification and Analysis of Inotodiol
The purity and quantity of the isolated inotodiol are determined using analytical techniques.
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HPLC Analysis: The purified sample is analyzed by HPLC using a reverse-phase column to

determine its purity[10]. The retention time is compared with a known standard.

Spectroscopic Analysis: The chemical structure of the purified inotodiol is confirmed using

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR)[10]. Gas

Chromatography-Mass Spectrometry (GC-MS) can also be used for identification and

quantification[12].

Visualizing the Workflow
The following diagrams illustrate the general experimental workflow for inotodiol extraction

and analysis, as well as a simplified representation of its immunomodulatory effect on dendritic

cells.
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Caption: General workflow for the extraction, purification, and analysis of inotodiol from

Inonotus obliquus.

Upregulated Surface Markers

No Increase in Inflammatory Cytokines

Inotodiol Immature Dendritic Cell (DC)induces Atypically Mature DCmaturation

MHC-I

MHC-II

CD86

CD40

TNF-α

no effect

IL-12p40

no effect

Click to download full resolution via product page

Caption: Simplified signaling pathway of inotodiol-induced atypical maturation of dendritic

cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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